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Compound of Interest

Compound Name: Disuccinimidyl suberate

Cat. No.: B3428590 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disuccinimidyl suberate (DSS) is a non-cleavable, membrane-permeable, homobifunctional

crosslinking agent widely used in biological research.[1][2] It contains two N-

hydroxysuccinimide (NHS) esters at each end of an 8-carbon spacer arm (11.4 Å) that react

efficiently with primary amines (e.g., lysine residues in proteins) at a pH of 7-9 to form stable,

covalent amide bonds.[2][3] This property makes DSS an invaluable tool for "fixing" protein-

protein interactions, studying protein complexes, and immobilizing proteins onto surfaces.[1]

DSS is insoluble in aqueous buffers and must first be dissolved in a polar, aprotic organic

solvent, such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1][4] The preparation

of the DSS stock solution is a critical step, as the NHS ester moieties are highly susceptible to

hydrolysis, which renders the crosslinker inactive.[5] This document provides a detailed

protocol for the preparation, handling, and storage of DSS stock solutions in anhydrous DMSO

to ensure maximal reactivity and experimental reproducibility.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Disuccinimidyl
suberate relevant to the preparation of stock solutions.
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Property Value Source(s)

Molecular Weight 368.34 g/mol [6][7][8]

Spacer Arm Length 11.4 Å [6][7]

Reactive Groups
N-hydroxysuccinimide (NHS)

ester
[3]

Target Moiety Primary amines (-NH₂) [1]

Optimal Reaction pH 7.0 - 9.0 [1][7]

Solubility in DMSO ~10 mg/mL to 100 mM [6]

Recommended Stock Conc. 10 mM - 100 mM [6]

Storage (Solid DSS) -20°C or 4°C, desiccated [3][4][7][9]

Storage (DMSO Stock)
Prepare fresh; do not store

long-term
[5][10]

Experimental Protocol: Preparing DSS Stock
Solution
This protocol describes the preparation of a 25 mM DSS stock solution in anhydrous DMSO.

Calculations can be adjusted for different desired concentrations.

1. Materials and Equipment

Reagents:

Disuccinimidyl suberate (DSS) powder (e.g., ≥98% purity)[4]

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity[11]

Equipment & Consumables:

Analytical balance (readable to 0.1 mg)

Calibrated micropipettes and sterile, nuclease-free tips
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Sterile 1.5 mL microcentrifuge tubes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

2. Critical Handling and Safety Precautions

Moisture Sensitivity: DSS is extremely sensitive to moisture, which causes rapid hydrolysis of

the NHS esters.[5] Always allow the DSS container to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.[7][10][12] Handle in a low-

humidity environment if possible.

Solvent Quality: Use only high-purity, anhydrous DMSO. DMSO itself is hygroscopic (readily

absorbs moisture from the air); keep the solvent bottle tightly sealed when not in use.[11]

Safety: Handle DSS powder in a well-ventilated area or fume hood.[13] Avoid inhalation of

dust and contact with skin and eyes.[4][12] Consult the Safety Data Sheet (SDS) before use.

[13]

Fresh Preparation: DSS stock solutions in DMSO are not stable for long-term storage due to

hydrolysis.[10] Always prepare the solution immediately before use and discard any unused

portion.[9][10]

3. Step-by-Step Procedure

Step 1: Equilibrate DSS Reagent

Remove the DSS vial from storage (-20°C or 4°C) and place it on the benchtop.

Allow the vial to warm completely to ambient room temperature before opening. This is a

critical step to prevent moisture from condensing on the cold powder.[7][8][10]

Step 2: Calculate Required Amounts

Objective: Prepare a 25 mM DSS stock solution.

Molecular Weight (MW) of DSS: 368.34 g/mol .
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Calculation for 2 mg of DSS:

Moles of DSS = 0.002 g / 368.34 g/mol = 5.43 x 10⁻⁶ mol (or 5.43 µmol)

Volume of DMSO for 25 mM solution = 5.43 µmol / 25 mM = 0.217 mL = 217 µL[10]

Step 3: Weigh DSS Powder

Place a new 1.5 mL microcentrifuge tube on the analytical balance and tare it.

Carefully weigh 2 mg of DSS powder directly into the tube. Record the exact weight.

Step 4: Dissolve in Anhydrous DMSO

Using a calibrated micropipette, add the calculated volume (217 µL for 2 mg) of anhydrous

DMSO to the tube containing the DSS powder.[10]

Immediately cap the tube tightly.

Step 5: Ensure Complete Dissolution

Vortex the solution vigorously for 30-60 seconds until the DSS is completely dissolved.[11]

Visually inspect the solution against a light source to ensure there are no undissolved

particulates. The solution should be clear and colorless.[2]

Step 6: Immediate Use

The DSS stock solution is now ready for addition to your reaction buffer (e.g., PBS, HEPES).

Proceed with your crosslinking experiment without delay. Do not store the prepared solution.

[10]

Workflow Diagram
The following diagram illustrates the key steps and considerations for preparing the DSS stock

solution.
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Caption: Workflow for preparing Disuccinimidyl suberate (DSS) stock solution in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3428590?utm_src=pdf-body-img
https://www.benchchem.com/product/b3428590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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